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Compound of Interest

Compound Name: Naphthol AS-MX

Cat. No.: B1584973

Naphthol AS-MX: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Naphthol AS-MX, with the IUPAC name 3-hydroxy-N-(2,4-dimethylphenyl)-2-naphthamide, is
an organic compound belonging to the family of Naphthol AS dyes. These compounds are
characterized by a 3-hydroxy-2-naphthoic acid amide core structure. While historically
significant in the dye and pigment industry, derivatives of Naphthol AS, particularly in their
phosphorylated forms, have garnered increasing interest in biomedical research for their roles
as enzyme substrates and inhibitors of critical cellular signaling pathways. This technical guide
provides a detailed overview of the chemical properties, structure, and relevant biological
activities of Naphthol AS-MX and its derivatives, tailored for a scientific audience.

Chemical Structure and Properties

The chemical structure of Naphthol AS-MX consists of a naphthalene ring system substituted
with a hydroxyl group and an amide group. The amide nitrogen is further substituted with a 2,4-
dimethylphenyl group.

Structure:

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1584973?utm_src=pdf-interest
https://www.benchchem.com/product/b1584973?utm_src=pdf-body
https://www.benchchem.com/product/b1584973?utm_src=pdf-body
https://www.benchchem.com/product/b1584973?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: CREB-CBP Signaling Pathway and Inhibition by Naphthol AS-MX Phosphate.

Conclusion

Naphthol AS-MX is a well-characterized organic compound with a rich history in industrial
applications. While its direct biological activities are not extensively documented, its
phosphorylated derivative, Naphthol AS-MX phosphate, has emerged as a valuable tool for
researchers studying cellular signaling. As an inhibitor of the critical CREB-CBP interaction, it
provides a means to probe the downstream effects of this pathway and may serve as a lead
compound for the development of novel therapeutics targeting diseases associated with
aberrant CREB signaling. Further research into the synthesis of various Naphthol AS
derivatives and their biological evaluation is a promising area for drug discovery and
development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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